N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide

• Molecular Formula: C24H21ClN4O4S
• Molecular Weight: 497 g/mol
• IUPAC Name: 3-N-(5-chloro-2-methoxyphenyl)-2-N-(2,3-dimethylphenyl)-7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide
• InChI: InChI=1S/C24H21ClN4O4S/c1-12-6-5-7-16(14(12)3)27-23(32)21-20(29-19(30)10-13(2)26-24(29)34-21)22(31)28-17-11-15(25)8-9-18(17)33-4/h5-11H,1-4H3,(H,27,32)(H,28,31)
• InChI Key: MRJPKBSOIJFBHA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(N3C(=O)C=C(N=C3S2)C)C(=O)NC4=C(C=CC(=C4)Cl)OC)C

Description

N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide, also known as Compound A, is a novel small molecule compound that has gained attention in the scientific community due to its potential biomedical applications.

Mechanism of Action

The exact mechanism of action of N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A is not fully understood, but it is believed to target various signaling pathways that are involved in cell growth, inflammation, and apoptosis. It has been shown to inhibit the activity of certain enzymes that are involved in these pathways, which could explain its anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A has been found to have various biochemical and physiological effects, including inhibiting the activity of certain enzymes, inducing apoptosis in cancer cells, and reducing inflammation. It has also been found to improve cognitive function in animal models, which suggests that it could have potential applications in treating neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A in lab experiments is that it has been shown to have potent anti-cancer and anti-inflammatory effects, which could make it a valuable tool for studying these diseases. However, one limitation of using N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A. One area of research could be to further investigate its mechanism of action, which could provide insight into its potential applications in treating various diseases. Another area of research could be to study its efficacy in animal models of various diseases, which could provide valuable preclinical data for potential clinical trials. Additionally, the development of new synthetic methods for N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A could lead to the production of more potent and selective analogs with improved therapeutic potential.

Synthesis Methods

N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A can be synthesized using a multi-step process that involves the reaction of 2-amino-4,6-dimethylpyrimidine with 5-chloro-2-methoxybenzoyl chloride, followed by the reaction with 2,3-dimethylphenyl isocyanate and 2-aminothiazole-4-carboxylic acid. The resulting compound is then subjected to further reactions to obtain the final product.

Scientific Research Applications

N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A has been studied for its potential use in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells. In addition, N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A has been shown to have anti-inflammatory effects, which could make it a potential treatment for inflammatory diseases such as arthritis. Furthermore, N3-(5-chloro-2-methoxyphenyl)-N2-(2,3-dimethylphenyl)-7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2,3-dicarboxamide A has been studied for its potential use in treating neurodegenerative disorders such as Alzheimer's disease, as it has been found to improve cognitive function in animal models.